2-[(Carboxymethyl-isopropyl-amino)-methyl]-piperidine-1-carboxylic acid benzyl ester

Specification

• Molecular Formula: C19H28N2O4
• Molecular Weight: 348.4 g/mol
• IUPAC Name: 2-[(1-phenylmethoxycarbonylpiperidin-2-yl)methyl-propan-2-ylamino]acetic acid
• Standard InChI: InChI=1S/C19H28N2O4/c1-15(2)20(13-18(22)23)12-17-10-6-7-11-21(17)19(24)25-14-16-8-4-3-5-9-16/h3-5,8-9,15,17H,6-7,10-14H2,1-2H3,(H,22,23)
• Standard InChI Key: NYIZIWIUKIMXIR-UHFFFAOYSA-N
• SMILES: CC(C)N(CC1CCCCN1C(=O)OCC2=CC=CC=C2)CC(=O)O
• Canonical SMILES: CC(C)N(CC1CCCCN1C(=O)OCC2=CC=CC=C2)CC(=O)O

Introduction

2-[(Carboxymethyl-isopropyl-amino)-methyl]-piperidine-1-carboxylic acid benzyl ester is a complex organic compound derived from piperidine, a six-membered ring containing nitrogen. This compound is significant in medicinal chemistry due to its structural features, which include carboxymethyl and benzyl ester functional groups. These groups enhance its chemical reactivity and biological activity, making it a valuable intermediate in drug development.

Mechanism of Action and Biological Activity

The mechanism of action for 2-[(Carboxymethyl-isopropyl-amino)-methyl]-piperidine-1-carboxylic acid benzyl ester involves interactions with specific biological targets such as enzymes and receptors. The functional groups present allow for binding to these targets, modulating their activity and influencing various cellular pathways. Compounds with similar structures have shown significant activity in pharmacological assays, indicating potential therapeutic applications.

Applications in Research and Industry

This compound has several scientific applications:

• Medicinal Chemistry and Drug Development: It serves as a valuable intermediate in the synthesis of pharmaceuticals due to its structural complexity and biological activity.

• Pharmaceutical Applications: Its potential therapeutic uses make it relevant for developing new drugs.

• Biochemical Research: It aids in studying enzyme interactions and metabolic pathways.

While specific data on its applications in material science or the flavor and fragrance industry are not available, its versatility suggests potential uses in these areas as well.